Cas no 251307-19-4 (3-[3-Phenyl-6-(trifluoromethyl)thieno[3,2-b]pyridin-2-yl]-1H-1,2,4-triazole)

• Product Name: 3-[3-Phenyl-6-(trifluoromethyl)thieno[3,2-b]pyridin-2-yl]-1H-1,2,4-triazole
• CAS No: 251307-19-4
• MF: C₁₆H₉F₃N₄S
• MW: 346.329671621323
• CID: 5690366
• PubChem ID: 1480385
• Update Time: 2023-10-13

3-[3-Phenyl-6-(trifluoromethyl)thieno[3,2-b]pyridin-2-yl]-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-2-(1H-1,2,4-triazol-3-yl)-6-(trifluoromethyl)thieno[3,2-b]pyridine
• 3-[3-phenyl-6-(trifluoromethyl)thieno[3,2-b]pyridin-2-yl]-1H-1,2,4-triazole
• 251307-19-4
• 10H-055
• AKOS005074697
• 3-phenyl-2-(1H-1,2,4-triazol-5-yl)-6-(trifluoromethyl)thieno[3,2-b]pyridine
• Thieno[3,2-b]pyridine, 3-phenyl-2-(1H-1,2,4-triazol-5-yl)-6-(trifluoromethyl)-
• 3-[3-Phenyl-6-(trifluoromethyl)thieno[3,2-b]pyridin-2-yl]-1H-1,2,4-triazole

• Inchi： 1S/C16H9F3N4S/c17-16(18,19)10-6-11-13(20-7-10)12(9-4-2-1-3-5-9)14(24-11)15-21-8-22-23-15/h1-8H,(H,21,22,23)
• InChI Key： ZEWHBZDWCODESQ-UHFFFAOYSA-N
• SMILES： S1C(C2=NC=NN2)=C(C2C=CC=CC=2)C2=C1C=C(C(F)(F)F)C=N2

Computed Properties

• Exact Mass: 346.05000196g/mol
• Monoisotopic Mass: 346.05000196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 82.7Ų

Experimental Properties

• Density: 1.473±0.06 g/cm3(Predicted)
• Boiling Point: 559.0±60.0 °C(Predicted)
• pka: 8.51±0.20(Predicted)